5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
Overview
Description
“5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid” is a derivative of indole . Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They maintain intestinal homeostasis and impact liver metabolism and the immune response .
Synthesis Analysis
The synthesis of indole derivatives has been widely studied . Gut microbiota is involved in the bioconversion of indoles from tryptophan (Trp), which is an essential amino acid derived entirely from the diet .Chemical Reactions Analysis
Indole and its derivatives interact with the host and exert a variety of local and heterotopic biological effects by circulating in the plasma . For instance, IPA can be converted into IA and further conjugated with glycine to produce indoleacryloyl glycine in the liver .Mechanism of Action
- The primary target of 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid (referred to as “indole carboxylic acid” hereafter) is not explicitly mentioned in the literature. However, indole derivatives, in general, have been found to interact with various receptors due to their aromatic nature and π-electron delocalization .
- However, indole derivatives have demonstrated diverse biological activities, including antiviral, anti-inflammatory, anticancer, antioxidant, and antimicrobial effects .
Target of Action
Biochemical Pathways
Pharmacokinetics
Advantages and Limitations for Lab Experiments
The use of 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid-dihydro-1H-indole-2-carboxylic acid in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available from a variety of sources. In addition, it can be easily synthesized from a variety of starting materials. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, making it difficult to work with in aqueous solutions. In addition, it is not very stable, making it difficult to store for extended periods of time.
Future Directions
There are several potential future directions for research on 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid-dihydro-1H-indole-2-carboxylic acid. These include further research on its potential to inhibit the growth of certain bacteria and fungi, as well as its potential to modulate the expression of certain genes. In addition, further research could be conducted to explore the potential of this compound-dihydro-1H-indole-2-carboxylic acid as an anti-inflammatory, anti-oxidative, and anti-cancer agent. Finally, further research could be conducted to explore the potential of this compound-dihydro-1H-indole-2-carboxylic acid as a therapeutic agent for a variety of diseases and conditions.
Synthesis Methods
5-Methyl-2,3-dihydro-1H-indole-2-carboxylic acid can be synthesized from a variety of starting materials. One method involves the reaction of indole and ethyl formate in the presence of a base, such as sodium hydroxide or potassium hydroxide, to yield this compound-dihydro-1H-indole-2-carboxylic acid. Another method involves the reaction of indole and ethyl acetate in the presence of a base, such as sodium hydroxide or potassium hydroxide, to yield this compound-dihydro-1H-indole-2-carboxylic acid.
Scientific Research Applications
5-Methyl-2,3-dihydro-1H-indole-2-carboxylic acid has many potential applications in scientific research. It has been studied for its potential to inhibit the growth of certain bacteria, such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been studied for its potential to inhibit the growth of certain fungi, such as Candida albicans and Aspergillus niger. In addition, this compound-dihydro-1H-indole-2-carboxylic acid has been studied for its potential to modulate the expression of certain genes, such as those involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical Analysis
Biochemical Properties
The indole nucleus in 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid binds with high affinity to multiple receptors, making it useful in developing new derivatives . Specific enzymes, proteins, and other biomolecules that this compound interacts with are not yet fully explored.
Cellular Effects
Indole derivatives, including this compound, have shown various cellular effects. They have been used for the treatment of cancer cells, microbes, and different types of disorders in the human body
Molecular Mechanism
Like other indole derivatives, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methyl-2-butanone", "ethyl acetoacetate", "hydrazine hydrate", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "water" ], "Reaction": [ "Step 1: Condensation of 3-methyl-2-butanone and ethyl acetoacetate in the presence of sodium hydroxide to form 5-methyl-3-oxohexanoic acid ethyl ester.", "Step 2: Treatment of 5-methyl-3-oxohexanoic acid ethyl ester with hydrazine hydrate in the presence of sulfuric acid to form 5-methyl-3-hydroxyhexanohydrazide.", "Step 3: Diazotization of 5-methyl-3-hydroxyhexanohydrazide with sodium nitrite and hydrochloric acid to form 5-methyl-3-nitrosohexanohydrazide.", "Step 4: Reduction of 5-methyl-3-nitrosohexanohydrazide with sodium sulfide to form 5-methyl-3-aminohexanohydrazide.", "Step 5: Cyclization of 5-methyl-3-aminohexanohydrazide with sodium nitrate and sulfuric acid to form 5-methyl-2,3-dihydro-1H-indole-2-carboxylic acid.", "Step 6: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with water." ] } | |
| 785730-27-0 | |
Molecular Formula |
C10H11NO2 |
Molecular Weight |
177.2 |
Purity |
93 |
Origin of Product |
United States |
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